Cas no 130318-80-8 (5-(difluoromethoxy)-2-fluoropyridine)

5-(Difluoromethoxy)-2-fluoropyridine is a fluorinated pyridine derivative characterized by its difluoromethoxy and fluoro substituents, which enhance its reactivity and stability in synthetic applications. This compound is particularly valuable in pharmaceutical and agrochemical research, where its unique electronic properties facilitate the development of bioactive molecules. The difluoromethoxy group improves metabolic stability and lipophilicity, while the fluorine atom at the 2-position influences regioselectivity in cross-coupling reactions. Its high purity and well-defined structure make it a reliable intermediate for constructing complex heterocyclic frameworks. Suitable for use in nucleophilic substitutions and metal-catalyzed transformations, this compound offers versatility in fine chemical synthesis.
5-(difluoromethoxy)-2-fluoropyridine structure
130318-80-8 structure
Product Name:5-(difluoromethoxy)-2-fluoropyridine
CAS No:130318-80-8
MF:C6H4F3NO
MW:163.09727191925
MDL:MFCD13185839
CID:1104310
PubChem ID:14665053
Update Time:2025-10-28

5-(difluoromethoxy)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(difluoromethoxy)-2-fluoro-Pyridine
    • SCHEMBL24665317
    • G48412
    • 130318-80-8
    • 5-(difluoromethoxy)-2-fluoropyridine
    • CS-0132640
    • YAYNBQKHBNEVLX-UHFFFAOYSA-N
    • AKOS017517229
    • MFCD13185839
    • EN300-115499
    • MDL: MFCD13185839
    • Inchi: 1S/C6H4F3NO/c7-5-2-1-4(3-10-5)11-6(8)9/h1-3,6H
    • InChI Key: YAYNBQKHBNEVLX-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=N1)OC(F)F

Computed Properties

  • Exact Mass: 163.02449824g/mol
  • Monoisotopic Mass: 163.02449824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22.1Ų

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Additional information on 5-(difluoromethoxy)-2-fluoropyridine

Comprehensive Overview of 5-(Difluoromethoxy)-2-Fluoropyridine (CAS No. 130318-80-8): Properties, Applications, and Industry Insights

5-(Difluoromethoxy)-2-fluoropyridine (CAS No. 130318-80-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound belongs to the class of heterocyclic compounds, specifically fluorinated pyridines, which are widely utilized as building blocks in drug discovery and material science. The presence of both difluoromethoxy and fluoro substituents enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in pharmaceutical intermediates and crop protection chemicals. Researchers and industry professionals frequently search for terms like "5-(difluoromethoxy)-2-fluoropyridine synthesis", "CAS 130318-80-8 applications", and "fluoropyridine derivatives in drug development", reflecting the compound's relevance in cutting-edge science. Its stability under physiological conditions and ability to modulate lipophilicity make it a preferred choice for designing bioactive molecules.

The synthesis of 5-(difluoromethoxy)-2-fluoropyridine typically involves multi-step reactions, including halogenation and etherification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce environmental impact, aligning with the growing emphasis on green chemistry. Analytical methods like NMR spectroscopy and HPLC-MS are employed to ensure purity, a critical factor for its use in high-value chemical products.

From a commercial perspective, the compound is often listed under categories such as "fine chemicals" and "custom synthesis reagents". Its role in developing kinase inhibitors and antiviral agents has been highlighted in recent patents, further boosting its market potential. Discussions on platforms like LinkedIn and ResearchGate often focus on its structure-activity relationships (SAR) and potential in targeted drug delivery systems.

Environmental and regulatory considerations are also pivotal. While 5-(difluoromethoxy)-2-fluoropyridine is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its organic fluoride content. The compound's biodegradability and eco-toxicity profile are areas of ongoing study, particularly in the context of sustainable chemical manufacturing.

In summary, 5-(difluoromethoxy)-2-fluoropyridine (CAS No. 130318-80-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in medicinal chemistry, coupled with advancements in synthetic methodologies, positions it as a key player in the evolution of specialty chemicals. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial discourse.

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